Cas no 30062-14-7 (9-Phenanthrenemethanol, 2,3,6-trimethoxy-)

9-Phenanthrenemethanol, 2,3,6-trimethoxy-, is a methoxy-substituted phenanthrene derivative with potential applications in medicinal chemistry and organic synthesis. Its structure, featuring a phenanthrene core with hydroxyl and methoxy functional groups, offers versatility as an intermediate in the synthesis of bioactive compounds. The trimethoxy substitution pattern enhances its stability and may influence binding interactions in pharmacological contexts. This compound is of interest for researchers exploring antimalarial or anticancer agents, as similar phenanthrene derivatives have demonstrated biological activity. Its well-defined molecular structure allows for precise modifications, making it a valuable scaffold for drug development and mechanistic studies. Proper handling and storage under inert conditions are recommended due to its reactive alcohol moiety.

9-Phenanthrenemethanol, 2,3,6-trimethoxy- structure

30062-14-7 structure

Product Name:9-Phenanthrenemethanol, 2,3,6-trimethoxy-

CAS No:30062-14-7

MF:C₁₈H₁₈O₄

MW:298.333125591278

MDL:MFCD00229608

CID:1443961

PubChem ID:45258857

Update Time:2025-10-31

9-Phenanthrenemethanol, 2,3,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

- 9-Phenanthrenemethanol, 2,3,6-trimethoxy-
- (2,3,6-TRIMETHOXY-PHENANTHREN-9-YL)-METHANOL
- AC-30040
- AKOS037649561
- 9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene
- SY040922
- A918671
- MFCD00229608
- 30062-14-7
- (2,3,6-trimethoxyphenanthren-9-yl)methanol
- AC5844
- DB-211385
- CS-12231
- 2,3,6-Trimethoxy-9-hydroxymethylphenanthrene
- MDL： MFCD00229608
- Inchi： 1S/C18H18O4/c1-20-13-4-5-14-12(10-19)6-11-7-17(21-2)18(22-3)9-15(11)16(14)8-13/h4-9,19H,10H2,1-3H3
- InChI Key： QAEVXOPQWYSOSR-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=CC(CO)=C3C=CC(=CC3=C2C=1)OC)OC

Computed Properties

Exact Mass: 298.12054
Monoisotopic Mass: 298.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.9A^2
XLogP3: 3.4

Experimental Properties

PSA: 47.92

9-Phenanthrenemethanol, 2,3,6-trimethoxy- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

9-Phenanthrenemethanol, 2,3,6-trimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y06705-5g	9-Phenanthrenemethanol, 2,3,6-trimethoxy-	30062-14-7	95%	5g	¥7259.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y06705-250mg	9-Phenanthrenemethanol, 2,3,6-trimethoxy-	30062-14-7	95%	250mg	¥1259.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y06705-1g	9-Phenanthrenemethanol, 2,3,6-trimethoxy-	30062-14-7	95%	1g	¥2519.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y06705-10g	9-Phenanthrenemethanol, 2,3,6-trimethoxy-	30062-14-7	95%	10g	¥12589.0	2024-07-18
Chemenu	CM116262-1g	9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene	30062-14-7	95%	1g	$***	2023-03-29
Chemenu	CM116262-5g	9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene	30062-14-7	95%	5g	$***	2023-03-29
Chemenu	CM116262-10g	9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene	30062-14-7	95%	10g	$***	2023-03-29
eNovation Chemicals LLC	D695809-0.25g	9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene	30062-14-7	>95%	0.25g	$130	2024-07-20
eNovation Chemicals LLC	D695809-1g	9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene	30062-14-7	>95%	1g	$210	2024-07-20
eNovation Chemicals LLC	D695809-5g	9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene	30062-14-7	>95%	5g	$605	2024-07-20